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Compound of Interest

Compound Name: 14-Hydroxytetradecanoic acid

Cat. No.: B172591

Essential Safety and Handling Guide for 14-
Hydroxytetradecanoic Acid

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 14-Hydroxytetradecanoic acid in a laboratory setting. It is
intended for researchers, scientists, and professionals in drug development to ensure safe
handling and minimize exposure risks.

Hazard Identification and Personal Protective Equipment
(PPE)

14-Hydroxytetradecanoic acid is classified as harmful if swallowed and causes serious eye
irritation[1]. Adherence to proper PPE protocols is mandatory to ensure personal safety.
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Required Personal

Hazard GHS Classification Protective Equipment
(PPE)
o Standard laboratory coat,
o Acute toxicity, oral (Category ] o
Oral Toxicity disposable nitrile or latex

4), H302[1]

gloves[2][3][4].

Eye Irritation

Serious eye damage/eye
irritation (Category 2A),
H319[1]

Face shield and safety glasses
are essential to prevent

contact with eyes[1].

Skin Contact

Not classified as a skin irritant,
but good practice dictates

avoiding contact.

Wear a lab coat and gloves.
Wash hands thoroughly after
handling[1].

Inhalation

Not classified as a respiratory
irritant, but dust formation

should be avoided.

Use in a well-ventilated area. If
dust formation is likely, a
respirator may be

necessary[5].

Operational Protocol for Safe Handling

Follow these step-by-step procedures for the safe handling of 14-Hydroxytetradecanoic acid

from reception to disposal.

1. Preparation and Engineering Controls:

o Ensure a calibrated weighing balance is located in an area with minimal air drafts to prevent

dust dispersion.

o Work in a well-ventilated laboratory, preferably within a fume hood, especially when handling

the powdered form to avoid dust formation[1][5].

e Have an eyewash station and safety shower readily accessible.

2. Donning Personal Protective Equipment (PPE):

» Before handling, put on a clean laboratory coat.
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» Wear nitrile or other appropriate chemical-resistant gloves[2][3][4].
o Wear safety glasses with side shields or chemical splash goggles[1].

» For tasks with a higher risk of splashing or dust generation, a face shield is required over
safety glasses[1].

3. Handling and Experimental Procedure:

o Carefully weigh the desired amount of 14-Hydroxytetradecanoic acid. Avoid creating dust.
e If dissolving, add the acid to the solvent slowly.

o Keep containers closed when not in use.

e Avoid contact with skin and eyes[1].

4. Spills and Emergency Procedures:

» Eye Contact: Immediately rinse cautiously with water for at least 15 minutes. Remove
contact lenses, if present and easy to do. Continue rinsing and consult a physician[1].

» Skin Contact: Wash off with soap and plenty of water. Consult a physician if irritation
occurs[1].

 Ingestion: Rinse mouth with water. Never give anything by mouth to an unconscious person.
Consult a physician[1].

 Inhalation: If breathed in, move the person into fresh air. If not breathing, give artificial
respiration. Consult a physician[1].

o Small Spills: For small spills of the solid material, carefully sweep up and shovel into a
suitable, closed container for disposal. Avoid creating dust[1]. Do not let the product enter
drains[1].

Disposal Plan
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Proper disposal of 14-Hydroxytetradecanoic acid and its containers is crucial to prevent
environmental contamination and ensure regulatory compliance.

e Waste Collection: Collect waste material in a suitable, clearly labeled, and closed
container[1].

» Disposal Method: Dispose of the chemical waste in accordance with local, state, and federal
regulations. This may involve incineration or disposal at a licensed chemical waste facility[6].
Do not dispose of it down the drain[1].

o Container Disposal: Empty containers should be handled as if they contain the product. They
can be triple-rinsed and offered for recycling or reconditioning, or punctured to prevent reuse
and disposed of in a sanitary landfill, as permitted by regulations|[6].

Visual Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of 14-
Hydroxytetradecanoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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